Cas no 2757960-04-4 (3,3-Difluorocyclohexyl 4-methylbenzene-1-sulfonate)

• Product Name: 3,3-Difluorocyclohexyl 4-methylbenzene-1-sulfonate
• CAS No: 2757960-04-4
• MF: C₁₃H₁₆F₂O₃S
• MW: 290.326149940491
• MDL: MFCD32839785
• CID: 5616084
• PubChem ID: 165756661
• Update Time: 2025-05-20

3,3-Difluorocyclohexyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 3,3-difluorocyclohexyl 4-methylbenzene-1-sulfonate
• EN300-33209479
• 2757960-04-4
• 3,3-Difluorocyclohexyl 4-methylbenzene-1-sulfonate

• MDL： MFCD32839785
• Inchi： 1S/C13H16F2O3S/c1-10-4-6-12(7-5-10)19(16,17)18-11-3-2-8-13(14,15)9-11/h4-7,11H,2-3,8-9H2,1H3
• InChI Key： QWFKRHZMJMCETH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1CCCC(C1)(F)F

Computed Properties

• Exact Mass: 290.07882187g/mol
• Monoisotopic Mass: 290.07882187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.8Ų

Additional information on 3,3-Difluorocyclohexyl 4-methylbenzene-1-sulfonate

Introduction to 3,3-Difluorocyclohexyl 4-methylbenzene-1-sulfonate (CAS No. 2757960-04-4)

3,3-Difluorocyclohexyl 4-methylbenzene-1-sulfonate, identified by the Chemical Abstracts Service Number (CAS No.) 2757960-04-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to a class of molecules characterized by the presence of both fluorinated and sulfonated functional groups, which contribute to its unique chemical properties and potential applications. The structural arrangement of fluorine atoms and the sulfonate moiety in 3,3-Difluorocyclohexyl 4-methylbenzene-1-sulfonate imparts exceptional stability and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The 3,3-Difluorocyclohexyl substituent plays a crucial role in modulating the electronic and steric properties of the molecule. Fluorine atoms are known for their ability to enhance metabolic stability and binding affinity, which are critical factors in medicinal chemistry. In contrast, the 4-methylbenzene-1-sulfonate group introduces a polar, negatively charged sulfonate moiety, which improves solubility in polar solvents and facilitates interactions with biological targets. This combination of structural features makes 3,3-Difluorocyclohexyl 4-methylbenzene-1-sulfonate a promising candidate for further exploration in drug discovery and material science.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such compounds with greater accuracy. Molecular modeling studies indicate that 3,3-Difluorocyclohexyl 4-methylbenzene-1-sulfonate exhibits favorable interactions with various biological receptors, suggesting its potential as a scaffold for developing novel therapeutic agents. The fluorinated cyclohexyl ring enhances lipophilicity, while the sulfonate group provides electrostatic interactions with protein targets. These properties have been leveraged in the design of kinase inhibitors and other small-molecule drugs.

In addition to its pharmaceutical applications, 3,3-Difluorocyclohexyl 4-methylbenzene-1-sulfonate has shown promise in materials science. Its unique structure allows for the development of advanced polymers with enhanced thermal stability and mechanical strength. Researchers have explored its use in creating high-performance coatings and adhesives that exhibit superior resistance to environmental degradation. The presence of fluorine atoms also contributes to low surface energy, making it suitable for applications requiring hydrophobic or oleophobic properties.

The synthesis of 3,3-Difluorocyclohexyl 4-methylbenzene-1-sulfonate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These methods highlight the compound's complexity but also underscore its synthetic accessibility with modern tools.

One of the most compelling aspects of 3,3-Difluorocyclohexyl 4-methylbenzene-1-sulfonate is its versatility in medicinal chemistry. Its structural features allow for modifications at multiple sites, enabling chemists to fine-tune its properties for specific applications. For instance, derivatization of the sulfonate group can alter solubility and pharmacokinetic profiles, while variations in the cyclohexyl ring can influence metabolic pathways. Such flexibility has led to numerous patents and ongoing research projects aimed at uncovering new therapeutic uses.

Current research is focused on exploring the pharmacological potential of 3,3-Difluorocyclohexyl 4-methylbenzene-1-sulfonate as an anti-inflammatory agent. Preliminary studies suggest that it may interfere with inflammatory pathways by modulating key enzymes such as COX-2 and LOX enzymes. The sulfonate group's ability to engage with biological targets while maintaining metabolic stability makes it an attractive candidate for further investigation.

The compound's role in drug development extends beyond inflammation management. Its structural motifs are reminiscent of established bioactive scaffolds used in oncology research. By leveraging computational screening techniques, scientists have identified analogs of 3,3-Difluorocyclohexyl 4-methylbenzene-1-sulfonate that exhibit potent activity against certain cancer cell lines. These findings underscore the importance of fluorinated sulfonates as pharmacophores in modern drug design.

In conclusion,3,3-Difluorocyclohexyl 4-methylbenzene-1-sulfonate (CAS No. 2757960-04-4) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features make it an invaluable tool for pharmaceutical chemists seeking to develop novel therapeutics while also offering promising applications in materials science. As research continues to uncover new ways to utilize this compound,its importance is expected to grow further.